Cas no 951626-57-6 (8-acetyl-7-hydroxy-6-methyl-1H,2H,3H,4H-cyclopentacchromen-4-one)

• Product Name: 8-acetyl-7-hydroxy-6-methyl-1H,2H,3H,4H-cyclopentacchromen-4-one
• CAS No: 951626-57-6
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• MDL: MFCD09858843
• CID: 5240378
• PubChem ID: 17571611
• Update Time: 2025-06-09

8-acetyl-7-hydroxy-6-methyl-1H,2H,3H,4H-cyclopentacchromen-4-one Chemical and Physical Properties

Names and Identifiers

• 8-acetyl-7-hydroxy-6-methyl-2,3-dihydrocyclopenta[c]chromen-4(1H)-one
• 8-acetyl-7-hydroxy-6-methyl-1H,2H,3H,4H-cyclopenta[c]chromen-4-one
• Cyclopenta[c][1]benzopyran-4(1H)-one, 8-acetyl-2,3-dihydro-7-hydroxy-6-methyl-
• 8-acetyl-7-hydroxy-6-methyl-1H,2H,3H,4H-cyclopentacchromen-4-one

• MDL： MFCD09858843
• Inchi： 1S/C15H14O4/c1-7-13(17)11(8(2)16)6-12-9-4-3-5-10(9)15(18)19-14(7)12/h6,17H,3-5H2,1-2H3
• InChI Key： BQUYQFDMAFNIJK-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C)C(O)=C(C(C)=O)C=C2C2CCCC1=2

Additional information on 8-acetyl-7-hydroxy-6-methyl-1H,2H,3H,4H-cyclopentacchromen-4-one

Introduction to 8-acetyl-7-hydroxy-6-methyl-1H,2H,3H,4H-cyclopentacchromen-4-one (CAS No. 951626-57-6)

8-acetyl-7-hydroxy-6-methyl-1H,2H,3H,4H-cyclopentacchromen-4-one, identified by the CAS number 951626-57-6, is a structurally complex organic compound belonging to the chromenone class. This molecule has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research due to its unique structural framework and potential biological activities. The presence of multiple functional groups, including an acetyl moiety, a hydroxyl group, and a methyl substituent on the cyclopentacchromenone core, makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The chromenone scaffold is well-documented for its pharmacological properties, with numerous derivatives exhibiting antioxidant, anti-inflammatory, and antimicrobial effects. The specific arrangement of substituents in 8-acetyl-7-hydroxy-6-methyl-1H,2H,3H,4H-cyclopentacchromen-4-one may contribute to its distinct chemical reactivity and biological profile. This compound has been studied for its potential role in modulating various cellular pathways, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, advancements in computational chemistry and molecular modeling have enabled more precise predictions of the biological activity of such complex molecules. The structural features of 8-acetyl-7-hydroxy-6-methyl-1H,2H,3H,4H-cyclopentacchromen-4-one have been analyzed using docking studies to identify possible interactions with biological targets. These studies suggest that the compound may interact with enzymes and receptors involved in metabolic disorders and inflammatory responses.

The synthesis of 8-acetyl-7-hydroxy-6-methyl-1H,2H,3H,4H-cyclopentacchromen-4-one presents a challenge due to its multi-ring structure and the need for precise functionalization. Researchers have employed various synthetic strategies, including cyclization reactions and selective functional group transformations, to achieve the desired molecular architecture. The development of efficient synthetic routes is crucial for scaling up production and conducting further pharmacological evaluations.

One of the most intriguing aspects of this compound is its potential as a lead molecule for drug development. Preliminary in vitro studies have shown that derivatives of chromenones exhibit significant cytotoxicity against certain cancer cell lines. The acetyl and hydroxyl groups in 8-acetyl-7-hydroxy-6-methyl-1H,2H,3H,4H-cyclopentacchromen-4-one may play a role in mediating these effects by interfering with key cellular processes such as DNA replication and apoptosis. Further research is needed to elucidate the exact mechanisms of action and to optimize the compound for therapeutic use.

The chemical stability of 8-acetyl-7-hydroxy-6-methyl-1H,2H,3H,4H-cyclopentacchromen-4-one is another critical factor to consider in its development as a pharmaceutical agent. Oxidative degradation and hydrolysis are potential pathways that could affect its efficacy. Studies on the compound's stability under various conditions have provided insights into its shelf life and storage requirements. Protecting groups may be employed during synthesis to enhance stability during handling and formulation.

The environmental impact of synthesizing and disposing of 8-acetyl-7-hydroxy-6-methyl-1H,2H,3H,4H-cyclopentacchromen-4-one is also an area of growing concern. Green chemistry principles are being applied to develop more sustainable synthetic methods that minimize waste and hazardous byproducts. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional synthetic approaches.

Future directions in the study of 8-acetyl-7-hydroxy-6-methyl-1H,2H,3H,4H-cyclopentacchromen-4-one include exploring its interactions with protein targets using biophysical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These techniques can provide high-resolution structural information about how the compound binds to its biological targets and how this interaction influences its activity.

The role of 8-acetyl-7-hydroxy-6-methyl-1H,2H,3H,4H-cyclopentacchromen-4-one in drug discovery is expected to expand as more data becomes available on its pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications. Preclinical studies will be necessary to assess the safety and efficacy of this compound before it can be considered for human trials.

In conclusion,8-acetyl-7-hydroxy-octylmethylcyclopentenone (CAS No. 951626 57 6) represents a fascinating molecule with potential applications in medicine and biotechnology Its unique structure functional groups make it an attractive candidate for further research despite challenges related to synthesis stability environmental impact Future studies will likely uncover new insights into its biological activities mechanisms which could pave way novel therapeutic strategies